Cas no 1040068-27-6 (4-(3,4-Difluorophenyl)-1,2-dihydrophthalazin-1-one)

4-(3,4-Difluorophenyl)-1,2-dihydrophthalazin-1-one is a fluorinated heterocyclic compound featuring a phthalazinone core substituted with a 3,4-difluorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances metabolic stability and binding affinity, which is advantageous in the development of bioactive molecules. Its rigid aromatic framework also facilitates applications in materials science, particularly in the design of organic electronic components. The compound's high purity and well-defined synthetic route ensure reproducibility for research and industrial applications. Its versatility underscores its utility in medicinal chemistry and advanced material synthesis.

4-(3,4-Difluorophenyl)-1,2-dihydrophthalazin-1-one structure

1040068-27-6 structure

Product Name:4-(3,4-Difluorophenyl)-1,2-dihydrophthalazin-1-one

CAS No:1040068-27-6

MF:C₁₄H₈F₂N₂O

MW:258.222929954529

MDL:MFCD10686654

CID:2857273

PubChem ID:28805276

Update Time:2025-07-19

4-(3,4-Difluorophenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-difluorophenyl)-1,2-dihydrophthalazin-1-one
- 4-(3,4-difluorophenyl)-2H-phthalazin-1-one
- Z367678630
- 1040068-27-6
- G37577
- Z147647118
- EN300-22849
- AKOS009075783
- CCG-313800
- 4-(3,4-Difluorophenyl)-1,2-dihydrophthalazin-1-one
- MDL： MFCD10686654
- Inchi： 1S/C14H8F2N2O/c15-11-6-5-8(7-12(11)16)13-9-3-1-2-4-10(9)14(19)18-17-13/h1-7H,(H,18,19)
- InChI Key： OIJGLXYAVFQOGC-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C1C2C=CC=CC=2C(NN=1)=O)F

Computed Properties

Exact Mass: 258.06046921g/mol
Monoisotopic Mass: 258.06046921g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 41.5

4-(3,4-Difluorophenyl)-1,2-dihydrophthalazin-1-one Pricemore >>

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